3-(2-{4-[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-indole

• IUPAC Name: 1-[4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-2-(1H-indol-3-yl)ethanone
• InChI: InChI=1S/C23H25N7O/c1-16-17(2)30(15-27-16)22-12-21(25-14-26-22)28-7-9-29(10-8-28)23(31)11-18-13-24-20-6-4-3-5-19(18)20/h3-6,12-15,24H,7-11H2,1-2H3
• InChI Key: ACAUZZJMXGFBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CC4=CNC5=CC=CC=C54)C
• Molecular Formula: C23H25N7O
• Molecular Weight: 415.5 g/mol

Description

Synthesis Analysis

Several methods have been developed for synthesizing compounds related to this chemical structure. For instance, Molina et al. (1998) investigated the formation of the imidazo[4′,5′:3,4]pyrido[2,3-b]indole ring, a key component in the structure of the compound , highlighting step-wise formation of pyridine and imidazole rings in their synthesis process (Molina, Fresneda, Sánz, Foces-Foces, & Arellano, 1998). Sammor et al. (2018) described a one-pot synthesis method for 3,10-dihydro-2H-1,3-oxazepino[7,6-b]indoles, which are structurally similar, using a 1,4-dipolar cycloaddition reaction (Sammor, Hussein, Awwadi, & El-Abadelah, 2018).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively analyzed. For instance, the crystal molecular structure of various imidazole and carbazole derivatives was determined by X-ray analysis in studies by Molina et al. (1998) and Sammor et al. (2018), providing insights into the spatial arrangement of atoms in similar compounds (Molina et al., 1998); (Sammor et al., 2018).

Chemical Reactions and Properties

Studies by Liu et al. (2010) and Mallesha et al. (2012) explored the chemical reactions and properties of related indole derivatives, indicating potential pathways and reactions relevant to the compound (Liu, Zhao, Qian, Zhang, Lee, Wu, Liu, & Peng, 2010); (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Physical Properties Analysis

The physical properties of similar compounds have been investigated, providing a basis for understanding the physical characteristics of the target compound. Zhou et al. (2018) and Vieira et al. (2017) conducted studies that shed light on the physical properties of related indole and imidazole derivatives (Zhou, Li, Zhang, Lu, & Wang, 2018); (Vieira, Thurow, Costa, Casaril, Domingues, Schumacher, Perin, Alves, Savegnago, & Lenardão, 2017).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of related compounds have been the subject of studies by Andersen et al. (1992) and Khalafy et al. (2002), offering insights into the behavior of similar chemical structures under various conditions (Andersen, Perregaard, Arnt, Nielsen, & Begtrup, 1992); (Khalafy, Setamdideh, & Dilmaghani, 2002).

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are used. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.